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Compound of Interest

Compound Name: 1-Bromo-2-methoxyethane

Cat. No.: B044670

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Bromo-2-methoxyethane in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
mitigate risks.

Hazard Identification and Immediate Precautions

1-Bromo-2-methoxyethane is a combustible liquid that is toxic if swallowed, causes skin and
serious eye irritation, and may lead to respiratory irritation.[1][2][3] It is crucial to handle this
chemical with appropriate caution in a controlled environment.

Signal Word: Danger[2][4]

Key Hazards:

Flammable liquid and vapor.[1][4]

Toxic if swallowed.[1][2][3]

Causes severe skin and eye irritation.[1][2][3]

May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to prevent exposure.

PPE Category

Specification

Rationale

Hand Protection

Unlined, liquid-proof gloves
(e.g., neoprene, butyl, PVC, or
nitrile) extending up the

forearm.[5]

Prevents skin contact and

absorption.

Body Protection

Full-body, chemical-resistant
suit or coveralls. A chemical-
resistant apron should be worn
over coveralls when mixing or

pouring.[1][5]

Minimizes skin exposure from

splashes or spills.

Eye and Face Protection

Chemical splash goggles and
a face shield, conforming to
EN 166(EU) or NIOSH (US)
standards.[1][6][7]

Protects against accidental

splashes to the eyes and face.

Respiratory Protection

A NIOSH/MSHA-approved full-
face air-purifying respirator
with cartridges appropriate for

organic vapors.[5][7][8]

Prevents inhalation of harmful
vapors, especially in poorly

ventilated areas.

Quantitative Data Summary

Property Value

CAS Number 6482-24-2[9][10]

Molecular Weight 138.99 g/mol [3]

Density 1.3600 g/mL at 25 °C[8]

Boiling Point 156 °C[8]

Flash Point 68.3 °C (154.9 °F) - closed cup[8]

Storage Temperature

2-8°C[8]
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Operational Plan: Step-by-Step Handling Protocol

4.1. Preparation and Handling

o Ventilation: Always handle 1-Bromo-2-methoxyethane in a well-ventilated area, preferably
within a chemical fume hood.[6][7][11]

o PPE Inspection: Before starting, inspect all PPE for integrity. Ensure gloves are free of
punctures and that the respirator cartridges are within their expiry date.

o Grounding: To prevent static discharge, ground and bond containers and receiving
equipment, especially during transfers.[1][11]

e Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[11]
Avoid creating aerosols or mists.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[6][11] Do not eat, drink, or
smoke in the handling area.[11]

4.2. Storage
» Container: Keep the container tightly closed in a dry, well-ventilated place.[1][11]

» Conditions: Store in a designated flammables area, away from heat, sparks, open flames,
and strong oxidizing agents or bases.[6][11] The recommended storage temperature is
between 2-8°C.[8]

o Security: Keep the chemical locked up or in an area accessible only to qualified or
authorized personnel.[1]

Emergency and Disposal Plan

5.1. Accidental Release Measures
o Immediate Action: In case of a spill, immediately evacuate personnel to a safe area.[7]

» Control Ignition Sources: Remove all sources of ignition from the spill area.[6][7][11]
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o Containment: For small spills, use an inert absorbent material (e.g., sand, earth, vermiculite)
to contain the substance.[1] Prevent it from entering drains.[1]

e Cleanup: Carefully sweep up or scoop the absorbed material into a suitable, sealed, and
labeled container for disposal.[6] Use spark-proof tools and explosion-proof equipment for
cleanup.[11]

o Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors.
5.2. First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.[6]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[6]
[7] Remove contaminated clothing. If irritation persists, seek medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterward.[6] Seek immediate medical attention.

5.3. Disposal Plan

o Waste Classification: All waste contaminated with 1-Bromo-2-methoxyethane is considered
hazardous waste.

e Solid Waste: Place contaminated consumables (e.g., gloves, absorbent materials, paper
towels) in a designated, sealed, and clearly labeled hazardous waste container.[5]

» Liquid Waste: Dispose of unused or waste 1-Bromo-2-methoxyethane through an approved
waste disposal plant. Do not dispose of it in the sewer system.

e Regulations: All disposal activities must comply with local, state, and federal regulations.

Workflow Visualization
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The following diagram illustrates the procedural workflow for responding to a chemical spill of
1-Bromo-2-methoxyethane.

Workflow for 1-Bromo-2-methoxyethane Spill Response

Immediate Actions

Spill Occurs

Evacuate Area

Remove Ignition Sources

Containment & Cleanup

Don Appropriate PPE

:

Contain Spill with Inert Material

:

Collect Waste into Labeled Container

Dis%)sal

Dispose as Hazardous Waste

Decontaminate Area

Report Incident
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Caption: Workflow for 1-Bromo-2-methoxyethane Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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